5-(4-(4-benzylpiperazin-1-yl)-3-nitrophenyl)-3-(furan-2-yl)-1,2,4-oxadiazole
Overview
Description
5-(4-(4-benzylpiperazin-1-yl)-3-nitrophenyl)-3-(furan-2-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound belongs to the family of oxadiazoles, which are known for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of 5-(4-(4-benzylpiperazin-1-yl)-3-nitrophenyl)-3-(furan-2-yl)-1,2,4-oxadiazole is not fully understood. However, it is believed to exert its pharmacological effects by interacting with various molecular targets in the body. For example, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate various biochemical and physiological processes in the body. For instance, it has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(4-(4-benzylpiperazin-1-yl)-3-nitrophenyl)-3-(furan-2-yl)-1,2,4-oxadiazole in lab experiments is its diverse biological activities. This compound can be used to investigate the potential therapeutic properties of oxadiazoles in various disease models. However, one limitation of using this compound is the lack of information on its pharmacokinetic and toxicological properties.
Future Directions
There are several future directions for research on 5-(4-(4-benzylpiperazin-1-yl)-3-nitrophenyl)-3-(furan-2-yl)-1,2,4-oxadiazole. One area of interest is the development of novel derivatives with improved pharmacological properties. Another direction is to investigate the molecular targets and signaling pathways involved in the pharmacological effects of this compound. Additionally, more studies are needed to investigate the pharmacokinetic and toxicological properties of this compound to assess its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 5-(4-(4-benzylpiperazin-1-yl)-3-nitrophenyl)-3-(furan-2-yl)-1,2,4-oxadiazole involves the condensation of 4-(4-benzylpiperazin-1-yl)-3-nitrobenzoic acid hydrazide with furan-2-carboxylic acid in the presence of a dehydrating agent such as phosphorus oxychloride. The resulting product is then cyclized with ammonium formate to yield the final compound.
Scientific Research Applications
The potential therapeutic properties of 5-(4-(4-benzylpiperazin-1-yl)-3-nitrophenyl)-3-(furan-2-yl)-1,2,4-oxadiazole have been investigated in various scientific studies. This compound has been found to exhibit promising antitumor, antimicrobial, and anti-inflammatory activities. It has also been shown to possess potent analgesic and anticonvulsant effects.
properties
IUPAC Name |
5-[4-(4-benzylpiperazin-1-yl)-3-nitrophenyl]-3-(furan-2-yl)-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N5O4/c29-28(30)20-15-18(23-24-22(25-32-23)21-7-4-14-31-21)8-9-19(20)27-12-10-26(11-13-27)16-17-5-2-1-3-6-17/h1-9,14-15H,10-13,16H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRLFXWYYMMMZKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C3=C(C=C(C=C3)C4=NC(=NO4)C5=CC=CO5)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N5O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(4-(4-(benzo[d][1,3]dioxol-5-yl)piperazin-1-yl)-3-nitrophenyl)-3-(pyridin-3-yl)-1,2,4-oxadiazole](/img/structure/B7695755.png)
